Cas no 2228729-13-1 (1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine
• CAS No: 2228729-13-1
• MF: C₇H₁₀F₂N₂
• MW: 160.164508342743
• CID: 5818232
• PubChem ID: 165855369
• Update Time: 2025-06-08

1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine
• EN300-1948123
• 2228729-13-1

• Inchi： 1S/C7H10F2N2/c8-7(9)6(10)4-5-2-1-3-11-5/h1-3,6-7,11H,4,10H2
• InChI Key： LUGVLURIZMJMAH-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=CN1)N)F

Computed Properties

• Exact Mass: 160.08120465g/mol
• Monoisotopic Mass: 160.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.8Ų

Additional information on 1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine

Professional Introduction to 1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine (CAS No: 2228729-13-1)

1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine, identified by the chemical abstracts service number 2228729-13-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a difluoro substituent and a pyrrol ring system, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both fluorine atoms and a nitrogen-containing heterocycle suggests a high degree of molecular complexity, which may contribute to its interaction with biological targets in novel ways.

The difluoro group is a well-documented pharmacophore in drug design, known for its ability to enhance metabolic stability, improve binding affinity, and modulate electronic properties of molecules. In the context of 1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine, the fluorine atoms are strategically positioned on the carbon chain adjacent to the amine functionality, which could influence both the geometry and reactivity of the molecule. This arrangement may facilitate interactions with specific amino acid residues in protein targets, potentially leading to inhibitory or modulatory effects.

The pyrrol ring, also known as an azepine derivative when fully saturated, is a common motif in bioactive compounds due to its ability to mimic natural scaffolds found in bioolecules. The 2-pyridyl substituent in this compound adds another layer of complexity, as pyridine derivatives are frequently encountered in pharmaceuticals for their role as hydrogen bond donors or acceptors. The combination of these structural elements in 1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine suggests that it may exhibit properties such as receptor binding affinity, solubility, and pharmacokinetic behavior that are distinct from simpler analogs.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. Studies utilizing molecular docking simulations have shown that compounds with similar structural motifs can bind to various enzymes and receptors with high specificity. For instance, the difluoro group has been shown to improve binding affinity by increasing hydrophobic interactions or by participating in halogen bonding interactions. Similarly, the pyrrol ring can engage in π-stacking interactions or form hydrogen bonds with aromatic residues in protein targets.

In vitro studies have begun to explore the potential biological activities of 1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine. Initial screening assays have indicated that this compound may possess inhibitory activity against certain enzymes implicated in inflammatory pathways. The amine functionality provides a site for potential modifications that could enhance binding affinity or selectivity. Additionally, the presence of fluorine atoms could allow for further derivatization to explore different pharmacological profiles.

The synthesis of this compound presents an interesting challenge due to the need to introduce fluorine atoms at specific positions while maintaining regioselectivity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it possible to construct complex molecules like 1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine with high precision. These methods allow chemists to tailor molecular structure at the atomic level, enabling the exploration of diverse chemical space.

The pharmaceutical industry continues to invest heavily in developing new therapeutic agents based on unique molecular scaffolds. Compounds like 1,1-difluoro-3-(1H-pyrrol-2-yl)propan-2-amine represent promising candidates for further investigation due to their structural complexity and potential biological activity. As research progresses, it is expected that additional insights into their mechanism of action will be uncovered, paving the way for novel drug candidates.

Future directions in the study of this compound may include exploring its role as a lead molecule for drug development or as an intermediate in more complex synthetic pathways. The versatility of its structural framework allows for modifications that could yield derivatives with enhanced potency or reduced toxicity. Collaborative efforts between chemists and biologists will be crucial in translating these chemical entities into viable therapeutic options.

In conclusion,1,1-difluoro-3-(1H-pyrrol-2-yi)propan-zmine (CAS No: 2228729-I3-I) is a compound with significant potential in pharmaceutical research due to its unique structural features and predicted biological activities. The combination of a difluoroz group and a pyrrol ring system provides a rich scaffold for further exploration, offering opportunities for innovation in drug design and development.